Cas no 1315339-44-6 ((6-Amino-2-methyl-3-nitrophenyl)boronic acid)

• Product Name: (6-Amino-2-methyl-3-nitrophenyl)boronic acid
• CAS No: 1315339-44-6
• MF: C₇H₉BN₂O₄
• MW: 195.968361616135
• CID: 1079012
• PubChem ID: 46736801
• Update Time: 2025-04-20

(6-Amino-2-methyl-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Amino-2-methyl-3-nitrophenyl)boronic acid
• 2-Amino-6-methyl-5-nitrophenylboronic acid
• 6-amino-2-methyl-3-nitrophenylboronic acid
• starbld0016889
• 1315339-44-6
• AKOS006315273

• MDL： MFCD12026705
• Inchi： 1S/C7H9BN2O4/c1-4-6(10(13)14)3-2-5(9)7(4)8(11)12/h2-3,11-12H,9H2,1H3
• InChI Key： CPWHORJSGSHNOX-UHFFFAOYSA-N
• SMILES： OB(C1C(=CC=C(C=1C)[N+](=O)[O-])N)O

Computed Properties

• Exact Mass: 196.0655369g/mol
• Monoisotopic Mass: 196.0655369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų